Cas no 1111096-03-7 (2-(5-Bromo-2-fluoro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(5-Bromo-2-fluoro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a boronic ester derivative widely used as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane structure enhances shelf life and handling convenience, while the bromo and fluoro substituents enable selective functionalization in complex organic syntheses. The electron-withdrawing fluorine and methyl groups improve reactivity and regioselectivity in palladium-catalyzed transformations. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing biaryl scaffolds. Its crystalline solid form ensures high purity and reproducibility in synthetic applications. The product is typically handled under inert conditions to preserve its boronate functionality.

2-(5-Bromo-2-fluoro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure

1111096-03-7 structure

Product Name:2-(5-Bromo-2-fluoro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

CAS No:1111096-03-7

MF:C₁₃H₁₇BBrFO₂

MW:314.986286878586

MDL:MFCD12405354

CID:4572108

PubChem ID:56973146

Update Time:2025-05-19

2-(5-Bromo-2-fluoro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- 2-(5-Bromo-2-fluoro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 1,3,2-Dioxaborolane, 2-(5-bromo-2-fluoro-4-methylphenyl)-4,4,5,5-tetramethyl-
- 1111096-03-7
- 2-(5-Bromo-2-fluoro-4-methyl-phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- AKOS027384733
- PS-9712
- MFCD12405354
- CS-0173930
- E90720
- MDL： MFCD12405354
- Inchi： 1S/C13H17BBrFO2/c1-8-6-11(16)9(7-10(8)15)14-17-12(2,3)13(4,5)18-14/h6-7H,1-5H3
- InChI Key： WMJFQSKCDQAPRY-UHFFFAOYSA-N
- SMILES： O1C(C)(C)C(C)(C)OB1C1=CC(Br)=C(C)C=C1F

Computed Properties

Exact Mass: 314.04890g/mol
Monoisotopic Mass: 314.04890g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 308
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.5Å²

2-(5-Bromo-2-fluoro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM204926-1g	2-(5-Bromo-2-fluoro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1111096-03-7	97%	1g	$212	2021-06-16
Apollo Scientific	PC48628-250mg	2-(5-Bromo-2-fluoro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1111096-03-7		250mg	£29.00	2025-02-21
Apollo Scientific	PC48628-1g	2-(5-Bromo-2-fluoro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1111096-03-7		1g	£78.00	2025-02-21
TRC	B679753-2.5g	2-(5-Bromo-2-fluoro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1111096-03-7		2.5g	$ 50.00	2022-06-06
TRC	B679753-5g	2-(5-Bromo-2-fluoro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1111096-03-7		5g	$ 65.00	2022-06-06
TRC	B679753-25g	2-(5-Bromo-2-fluoro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1111096-03-7		25g	$ 80.00	2022-06-06
Chemenu	CM204926-1g	2-(5-Bromo-2-fluoro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1111096-03-7	97%	1g	$949	2023-02-03
abcr	AB517400-500 mg	2-(5-Bromo-2-fluoro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1111096-03-7		500MG	€231.30	2023-04-17
abcr	AB517400-1 g	2-(5-Bromo-2-fluoro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1111096-03-7		1g	€304.40	2023-04-17
abcr	AB517400-5 g	2-(5-Bromo-2-fluoro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1111096-03-7		5g	€962.70	2023-04-17